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CAS No.: 90506-73-3
Cat. No.: B12693979
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Core Chemical Identity

Cetearyl phosphate, identified by CAS number 90506-73-3, is a complex mixture of the mono-
and di-esters of phosphoric acid and cetearyl alcohol.[1][2][3][4] Cetearyl alcohol itself is a
blend of cetyl alcohol (C16) and stearyl alcohol (C18).[1][5] This substance belongs to the
broader class of organic compounds known as organophosphates, specifically alkyl
phosphates.[6] It is primarily utilized in cosmetic and pharmaceutical formulations as a
surfactant and emulsifying agent to stabilize oil-in-water emulsions.[1][5]

While "Cetearyl Phosphate" refers to the acidic form, it is often used in its neutralized salt
form, such as Potassium Cetearyl Phosphate, in formulations.

Physicochemical Properties

The physicochemical properties of Cetearyl Phosphate are crucial for its function in
formulations. While specific experimental data for this exact mixture is not extensively available
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in peer-reviewed literature, general properties can be collated from technical data sheets and

Safety assessments.

Property Value/iInformation Source
Molecular Formula
, C34H7108P [2][5]
(Representative)
Molecular Weight
) 638.9 g/mol [51[7]
(Representative)
White to off-white powder or
Appearance _ [8]
waxy solid
N Dispersible in water; soluble in
Solubility _ [9]
oils
The HLB value for Cetearyl
Phosphate is not definitively
reported in the literature.
However, for effective oil-in-
water emulsification, an HLB
value in the range of 8-18 is
o . generally required. The HLB of
Hydrophilic-Lipophilic Balance . -
a mixture of emulsifiers can be  N/A

(HLB)

calculated.[10][11] A study on
cetyl and cetearyl alcohol
determined optimal HLB
values for emulsion formation
to be between 15.5 and 16.7
using a combination of

surfactants.[12]

Synthesis of Cetearyl Phosphate

The synthesis of Cetearyl Phosphate typically involves the esterification of cetearyl alcohol

with a phosphorylating agent. A common method is the reaction of the alcohol with

polyphosphoric acid.[5]
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Synthesis of Cetearyl Phosphate.

Applications in Research and Development

Cetearyl Phosphate's primary role is as a formulation excipient, particularly in topical
preparations.

» Emulsifier and Stabilizer: Its main application is to create and stabilize oil-in-water emulsions
in creams, lotions, and other topical formulations.[1][5]

» Topical Drug Delivery: Alkyl phosphates, including Cetearyl Phosphate, are explored for
their potential to enhance the skin permeability of active pharmaceutical ingredients (APIS).
[9] They can be incorporated into various drug delivery systems like creams, gels, and
nanoparticles.

o Skin Barrier Research: Formulations containing Cetearyl Phosphate are used to study their
effects on skin barrier function, including parameters like transepidermal water loss (TEWL)
and skin hydration.[13][14]

Interaction with the Skin Barrier
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Cetearyl Phosphate, as part of a topical formulation, can influence the properties of the
stratum corneum. Its amphiphilic nature allows it to interact with the lipid matrix of the skin.

Formulations containing lipids like ceramides, cholesterol, and fatty acids have been shown to
improve skin barrier function.[15] While direct studies on the specific interaction of Cetearyl
Phosphate with stratum corneum lipids are limited, its role as an emulsifier can influence the
delivery and deposition of other lipids onto the skin. A study on a cream containing ceramides,
triglycerides, and cholesterol demonstrated enhanced lipid chain ordering in the stratum
corneum, which was associated with improved skin barrier integrity.[9][13]

Experimental Protocols

Detailed experimental protocols for Cetearyl Phosphate are not abundant in scientific
literature. However, based on general methodologies for similar compounds, a protocol for the
characterization of an emulsion formulated with Cetearyl Phosphate is provided below.

Experimental Protocol: Characterization of an Oil-in-
Water Emulsion with Cetearyl Phosphate

1. Objective: To prepare and characterize an oil-in-water emulsion stabilized with Cetearyl
Phosphate.

2. Materials:

o Cetearyl Phosphate (CAS 90506-73-3)

e Oil phase (e.g., mineral oil, isopropyl myristate)
e Aqueous phase (e.g., deionized water)

o Co-emulsifier (optional, e.g., cetearyl alcohol)

e Preservative

3. Emulsion Preparation:

e Heat the oil phase and the aqueous phase separately to 70-75°C.

o Disperse the Cetearyl Phosphate and any other oil-soluble components in the heated oil
phase.

o Dissolve any water-soluble components in the heated aqueous phase.
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e Slowly add the aqueous phase to the oil phase with continuous homogenization using a
high-shear mixer.

» Continue homogenization for a specified time (e.g., 5-10 minutes) to achieve a uniform
emulsion.

e Cool the emulsion to room temperature with gentle stirring.

e Add a preservative when the temperature is below 40°C.

4. Characterization Methods:

o Droplet Size Analysis:

e Method: Dynamic Light Scattering (DLS) or Laser Diffraction.

o Procedure: Dilute the emulsion with deionized water to an appropriate concentration.
Analyze the particle size distribution.

 Viscosity Measurement:

e Method: Rotational viscometer.

e Procedure: Measure the viscosity of the emulsion at a controlled temperature (e.g., 25°C)
using a suitable spindle and rotational speed.

 Stability Testing:

e Method: Centrifugation and freeze-thaw cycles.

e Procedure (Centrifugation): Centrifuge the emulsion at a specified speed (e.g., 3000 rpm) for
a set time (e.g., 30 minutes) and observe for any phase separation.

e Procedure (Freeze-Thaw): Subject the emulsion to alternating cycles of freezing (e.g., -10°C
for 24 hours) and thawing (e.g., 25°C for 24 hours) for a defined number of cycles and
observe for changes in appearance, viscosity, and droplet size.

Click to download full resolution via product page
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Start -> Prepare Emulsion; Prepare Emulsion -> Characterize Initial;
Characterize Initial -> Droplet Size; Characterize Initial ->
Viscosity; Prepare Emulsion -> Stability Testing; Stability Testing ->
Centrifugation; Stability Testing -> Freeze Thaw; Droplet Size ->
Analyze Results; Viscosity -> Analyze Results; Centrifugation ->
Analyze Results; Freeze Thaw -> Analyze Results; Analyze Results ->
End; }

Workflow for Emulsion Characterization.

Analytical Methods

The quantitative analysis of Cetearyl Phosphate, particularly in complex matrices like
biological samples or final formulations, can be challenging. General methods for the analysis
of alkyl phosphates can be adapted.

Analytical Technique Application

Can be used for the determination of alkyl
Gas Chromatography-Mass Spectrometry (GC-

MS) phosphates in various matrices, often requiring

a derivatization step to increase volatility.[16][17]

o A suitable method for the analysis of polar and
Liquid Chromatography-Mass Spectrometry

non-volatile compounds like alkyl phosphates in
(LC-MS)

biological samples such as urine.[10]

) o Can be employed for the quantification of alkyl
High-Performance Liquid Chromatography

phosphates in cosmetic formulations, often with
(HPLC)

UV or other suitable detectors.[18]

A specific, validated analytical method for the routine quantification of Cetearyl Phosphate
(CAS 90506-73-3) in cosmetic or pharmaceutical products is not readily available in the public
domain. Method development and validation would be required for specific applications.[8][19]

Safety and Toxicology
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The safety of Cetearyl Phosphate and other alkyl phosphates has been reviewed by the
Cosmetic Ingredient Review (CIR) Expert Panel, which concluded that they are safe for use in
cosmetics when formulated to be non-irritating.[7][20]

Endpoint Result Species Source

>2 g/kg bw (for C20-
Acute Dermal LD50 22 alkyl phosphate, a Rat [51[17]

related compound)

>4.7 g/kg (for 10%
Acute Oral LD50 cetyl phosphate, a Rat [5][17]

related compound)

Undiluted phosphoric
acid, C16-18 alkyl
esters, potassium
) o salts (read-across for ]

Skin Irritation ] Rabbit [17]
potassium cetyl
phosphate) produced
some signs of irritation

in abraded rabbit skin.

A 3% potassium cetyl
phosphate solution
o showed practically no )
Ocular Irritation L In vitro [5][16][20]
ocular irritation
potential in a HET-

CAM test.

Not genotoxic in a
o mammalian cell gene ]
Genotoxicity ] In vitro [17]
mutation assay (for

cetyl phosphate).

Signaling Pathways

There is no scientific evidence to suggest that Cetearyl Phosphate directly participates in or
modulates specific cellular signaling pathways in the manner of a bioactive pharmaceutical
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ingredient. Its primary function is as a surfactant and emulsifier, exerting its effects at the
formulation and skin surface level to improve product stability and skin feel, and potentially
enhance the delivery of other active ingredients. Its interaction with the skin is primarily
physical, influencing the structure and hydration of the stratum corneum.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 9/10 Tech Support


https://www.cir-safety.org/sites/default/files/alkyl%20phosphates.pdf
http://www.cir-safety.org/sites/default/files/alkpht022014SLR_0.pdf
https://scispace.com/pdf/development-and-validation-of-analytical-method-for-po45o6ro.pdf
https://publications.jrc.ec.europa.eu/repository/bitstream/JRC96082/15.06.18_eur27284_jrc-report-cosmetics%20final.pdf
https://www.cir-safety.org/sites/default/files/alkyl%20phosphates_0.pdf
https://www.benchchem.com/product/b12693979/docs#an-in-depth-technical-guide-to-cetearyl-phosphate-cas-number-90506-73-3
https://www.benchchem.com/product/b12693979/docs#an-in-depth-technical-guide-to-cetearyl-phosphate-cas-number-90506-73-3
https://www.benchchem.com/product/b12693979/docs#an-in-depth-technical-guide-to-cetearyl-phosphate-cas-number-90506-73-3
https://www.benchchem.com/product/b12693979/docs#an-in-depth-technical-guide-to-cetearyl-phosphate-cas-number-90506-73-3
https://www.benchchem.com/product/b12693979?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12693979?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12693979?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

